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Compound of Interest

1-Methylimidazolium hydrogen
Compound Name:
sulfate

cat. No.: B2586800

1-Methylimidazolium Hydrogen Sulfate: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methylimidazolium hydrogen sulfate, an ionic liquid, has garnered significant attention in
the scientific community for its versatile applications as a catalyst and a green solvent in a
variety of chemical processes. Its unique properties, including low vapor pressure, high thermal
stability, and tunable acidity, make it a compelling alternative to traditional volatile organic
solvents. This technical guide provides an in-depth overview of 1-Methylimidazolium
hydrogen sulfate, focusing on its chemical identity, molecular structure, physicochemical
properties, synthesis, and key applications relevant to chemical research and drug
development.

Core Data
Chemical Identity and Molecular Structure

The fundamental details of 1-Methylimidazolium hydrogen sulfate are summarized below.
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Identifier Value Reference
CAS Number 681281-87-8 [11[2]13][4]
Molecular Formula CaHsNz2 - H2S0a4 [1][2][4]
Molecular Weight 180.18 g/mol [11[2]
IUPAC Name 1-methylimidazole;sulfuric acid  [5]

SMILES CN1C=CN=C1.0S(=0)(=0)0  [3][5]
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[3][5]

Molecular Structure:

The molecule consists of a 1-methylimidazolium cation ([CaHeNz]*) and a hydrogen sulfate

anion (HSOa4™). The positive charge is delocalized over the imidazole ring, and the anion

provides the Brgnsted acidity.

Physicochemical Properties

A compilation of the key physicochemical properties of 1-Methylimidazolium hydrogen

sulfate is presented in the table below, offering a comparative overview of its characteristics.
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Property Value Reference
Physical Form Solid [3]
Impurities <1% water [3114]

Anion Traces (Chloride) <20 mg/kg [3]
Decomposition Temperature 270 °C [6]

Glass Transition Temperature

-70.1°C [6]
(Tg)
Conductivity 2-3 mS/cm [6]
Density 1.442 g/cm3 [6]
Viscosity 680 cP [6]

Experimental Protocols
Synthesis of 1-Methylimidazolium Hydrogen Sulfate

A straightforward and common method for the synthesis of 1-Methylimidazolium hydrogen
sulfate involves the direct reaction of 1-methylimidazole with sulfuric acid.

Materials:

1-methylimidazole

Concentrated sulfuric acid (H2S0a)

Diethyl ether

Ice bath

Procedure:

 In a round-bottom flask, place 1-methylimidazole.

e Cool the flask in an ice bath.
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» Slowly add an equimolar amount of concentrated sulfuric acid dropwise to the stirred 1-
methylimidazole.

 After the addition is complete, allow the mixture to warm to room temperature.
» Continue stirring the reaction mixture for 48 hours.

» After the reaction, wash the resulting product with diethyl ether (5 x 5 mL) to remove any
unreacted starting materials.

e Dry the purified product under vacuum at 70 °C for 10 hours to yield 1-Methylimidazolium
hydrogen sulfate.

Applications in Organic Synthesis and Catalysis

1-Methylimidazolium hydrogen sulfate has demonstrated significant utility as a recyclable
Brognsted acidic catalyst in a variety of organic transformations. Its acidic nature, coupled with
its properties as an ionic liquid, facilitates high yields and clean reaction profiles.

Catalytic Synthesis of Dihydropyrimidinones (Biginelli
Reaction)

1-Methylimidazolium hydrogen sulfate, in conjunction with chlorotrimethylsilane, serves as
an effective catalytic system for the one-pot synthesis of 3,4-dihydropyrimidin-2(1H)-ones,
which are heterocyclic compounds with a wide range of biological activities.[1]

General Reaction Scheme: An aldehyde, a -ketoester, and urea or thiourea are condensed in
the presence of the catalytic system.

Synthesis of Spiro[indoline-3’,2-quinazoline]2’',4(3H)-
dione Derivatives

This ionic liquid can be utilized as a reusable catalyst for the environmentally friendly synthesis
of spiro[indoline-3',2-quinazoline]2’,4(3H)-dione derivatives.[1] These compounds are of
interest in medicinal chemistry due to their potential therapeutic properties.

Preparation of 2,5-dimethyl-N-substituted Pyrroles
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1-Methylimidazolium hydrogen sulfate catalyzes the synthesis of biologically important 2,5-
dimethyl-N-substituted pyrroles.[1]

Esterification Reactions

The ionic liquid has been employed as a catalyst for esterification reactions, demonstrating
high yields. For the synthesis of isoamyl acetate, the catalyst could be recycled and reused for
at least four cycles with minimal loss of activity.[7]

Quantitative Data for Esterification Reactions:[7]

Yield with [bsmim][HSO4]

Alcohol Yield with H2S04 (%)
(%)

Ethanol 93.5 (average) 73 (average)

Isoamy! alcohol 93.5 (average) 73 (average)

Octanol 51 (average) 35 (average)

Note: The data presented is for a related task-specific ionic liquid, 1-(4-sulfonic acid)-butyl-3-
methylimidazolium hydrogen sulfate ([bsmim][HSOa4]), which highlights the catalytic potential of
imidazolium hydrogen sulfate-based ionic liquids.

Applications in Biomass Conversion

The conversion of lignocellulosic biomass into valuable platform chemicals is a cornerstone of
sustainable chemistry. 1-Methylimidazolium hydrogen sulfate has shown promise in this
area.

Production of 5-Hydroxymethylfurfural (5-HMF)

This ionic liquid can be used for the direct conversion of Japanese cedar into 5-
hydroxymethylfurfural (5-HMF), a key platform chemical. A maximum yield of approximately 9
wt% was achieved after 15 minutes of treatment at 160 °C.[8]

Potential Applications in Drug Delivery
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While direct applications of 1-Methylimidazolium hydrogen sulfate in drug formulations are
still emerging, related research points to its potential in this field.

Fabrication of Lignhin-Based Spherical Particles

A study on a related imidazolium hydrogen sulfate, 1-(propoxymethyl)-1H-imidazolium
hydrogen sulfate, demonstrated its use in the fabrication of lignin-based spherical particles.[9]
[10] These particles exhibited antibacterial properties, suggesting potential applications in drug
delivery systems for antimicrobial agents. The particles were synthesized using a soft-
templating method with varying weight ratios of lignin to the ionic liquid.[10]

Experimental Workflows and Diagrams
Synthesis of 1-Methylimidazolium Hydrogen Sulfate
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Reaction Purification Hdhc
Slow Mixing | Stirring at RT o | Wash with | Vacuum Drying 1-Methylimidazolium

in Ice Bath . for 48h " | Diethyl Ether . at 70°C Hydrogen Sulfate
1-Methylimidazole

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Methylimidazolium hydrogen sulfate.

Catalytic Application in Organic Synthesis
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Caption: General workflow for a catalytic reaction using 1-Methylimidazolium hydrogen
sulfate.

Safety Information

1-Methylimidazolium hydrogen sulfate is classified as a corrosive substance and requires
careful handling.

o Hazard Pictogram: GHSO05 (Corrosion)
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» Signal Word: Danger
e Hazard Statement: H314 - Causes severe skin burns and eye damage.

e Precautionary Statements: P260, P280, P303+P361+P353, P304+P340+P310,
P305+P351+P338, P363.

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated fume hood.

Conclusion

1-Methylimidazolium hydrogen sulfate is a versatile ionic liquid with significant potential in
various fields of chemical research. Its role as a green and recyclable catalyst in organic
synthesis is well-established, with applications in the formation of biologically relevant
molecular scaffolds. While its direct application in drug formulation and delivery is an area
requiring further exploration, preliminary studies on related ionic liquids suggest promising
avenues for future research, particularly in the development of novel drug carriers. The detailed
information and protocols provided in this guide aim to support researchers and professionals
in leveraging the unique properties of this ionic liquid for their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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